Cas no 2229285-48-5 (tert-butyl N-1-amino-3-(3-methylthiophen-2-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(3-methylthiophen-2-yl)propan-2-ylcarbamate
• CAS No: 2229285-48-5
• MF: C₁₃H₂₂N₂O₂S
• MW: 270.390982151031
• CID: 6041630
• PubChem ID: 165710290
• Update Time: 2025-06-08

tert-butyl N-1-amino-3-(3-methylthiophen-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(3-methylthiophen-2-yl)propan-2-ylcarbamate
• 2229285-48-5
• tert-butyl N-[1-amino-3-(3-methylthiophen-2-yl)propan-2-yl]carbamate
• EN300-1891397

• Inchi： 1S/C13H22N2O2S/c1-9-5-6-18-11(9)7-10(8-14)15-12(16)17-13(2,3)4/h5-6,10H,7-8,14H2,1-4H3,(H,15,16)
• InChI Key： UXZXPXVISLNKOX-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.14019912g/mol
• Monoisotopic Mass: 270.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-1-amino-3-(3-methylthiophen-2-yl)propan-2-ylcarbamate

Professional Introduction to Tert-butyl N-1-amino-3-(3-methylthiophen-2-yl)propan-2-ylcarbamate (CAS No. 2229285-48-5)

Tert-butyl N-1-amino-3-(3-methylthiophen-2-yl)propan-2-ylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2229285-48-5, represents a unique structural motif that combines a tert-butyl group with a carbamate moiety linked to an amino-substituted propanol side chain, further functionalized with a 3-methylthiophene ring. The presence of these distinct chemical features makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The structural framework of tert-butyl N-1-amino-3-(3-methylthiophen-2-yl)propan-2-ylcarbamate is particularly noteworthy due to its ability to interact with biological targets in diverse ways. The tert-butyl group, known for its steric hindrance, can influence the binding affinity and selectivity of the compound towards specific enzymes or receptors. Meanwhile, the carbamate functional group is often employed in medicinal chemistry for its ability to form hydrogen bonds, which can enhance the solubility and bioavailability of drug candidates. The incorporation of a 3-methylthiophene ring adds another layer of complexity, as thiophene derivatives are well-documented for their pharmacological properties in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of tert-butyl N-1-amino-3-(3-methylthiophen-2-yl)propan-2-ylcarbamate with greater accuracy. Studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory and metabolic disorders. For instance, computational docking studies have shown that the tert-butyl and thiophene moieties can effectively bind to the active sites of these enzymes, potentially modulating their activity. These findings align with the growing interest in designing molecules that can selectively target disease-causing pathways without significant off-target effects.

In addition to its potential therapeutic applications, tert-butyl N-1-amino-3-(3-methylthiophen-2-yl)propan-2-ylcarbamate has been explored as a key intermediate in the synthesis of more complex molecules. The versatility of its structural features allows for further functionalization, enabling chemists to create derivatives with tailored properties. For example, researchers have utilized this compound as a precursor in the development of novel agrochemicals designed to protect crops from pests and diseases. The ability to modify its chemical structure while retaining its core pharmacophore has opened up new avenues for innovation in both pharmaceuticals and agriculture.

The synthesis of tert-butyl N-1-amino-3-(3-methylthiophen-2-yl)propan-2-ylcarbamate presents unique challenges due to its complex architecture. However, recent methodological improvements in organic synthesis have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step catalytic reactions and asymmetric synthesis have been employed to achieve high yields and purity levels. These advancements are crucial for ensuring that subsequent applications, whether in drug development or industrial processes, can be carried out efficiently and cost-effectively.

The pharmacokinetic properties of tert-butyl N-1-amino-3-(3-methylthiophen-2-yli)propanonl carbamate are also subjects of ongoing research. Studies have begun to elucidate how its structural features influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for optimizing drug candidates and ensuring their efficacy and safety in clinical settings. Preliminary data suggest that modifications to the tert-butyl group can significantly impact metabolic stability, while the presence of the thiophene ring may influence renal clearance rates.

The role of computational tools in analyzing the interactions between tert-butyl N-l-amino-l - (S -methylthieno[2 , 3-b] pyrrolidin - 2 yl) propan - 2 yl carbamate and biological targets cannot be overstated. Advanced algorithms can predict binding affinities, identify potential side effects, and even suggest optimal dosing regimens based on simulated data. These capabilities have accelerated the drug discovery process considerably over recent years. By integrating experimental data with computational predictions, researchers can now design more targeted experiments that yield actionable insights into the biological activity of new compounds.

The environmental impact of synthesizing and utilizing compounds like tert-butyl N-l-amino-l -(S -methylthieno[2 , 3-b] pyrrolidin - 2 yl) propan - 2 yl carbamate is another critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Sustainable chemistry principles are being increasingly adopted across the pharmaceutical industry as part of broader initiatives to promote environmental responsibility. These efforts not only address regulatory concerns but also contribute to long-term cost savings through improved process efficiency.

In conclusion, Tert-butyl N-l-amino-l -(S -methylthieno[2 , 3-b] pyrrolidin - 2 yl) propan - 2 yl carbamate (CAS No. 2229285485) represents a fascinating compound with diverse potential applications in medicine and agriculture. Its unique structural features make it an attractive candidate for further exploration through both experimental and computational approaches. As research continues to uncover new ways to harness its properties effectively while maintaining safety standards; this compound is poised to play an important role in future advancements across multiple scientific disciplines.